Cas no 1131594-18-7 (3-Bromo-4-hexylbenzoic acid)

• Product Name: 3-Bromo-4-hexylbenzoic acid
• CAS No: 1131594-18-7
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 1030481
• PubChem ID: 45072108
• Update Time: 2025-04-20

3-Bromo-4-hexylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hexylbenzoic acid
• AKOS015843224
• 3-Bromo-4-hexylbenzoicacid
• 1131594-18-7
• DB-366153
• DTXSID10662375

• Inchi： 1S/C13H17BrO2/c1-2-3-4-5-6-10-7-8-11(13(15)16)9-12(10)14/h7-9H,2-6H2,1H3,(H,15,16)
• InChI Key： LTPUITTYIDEWCO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1CCCCCC

Computed Properties

• Exact Mass: 284.04119g/mol
• Monoisotopic Mass: 284.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų